Cas no 1904230-73-4 (1-(3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone)

• Product Name: 1-(3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone
• CAS No: 1904230-73-4
• Molecular Formula: C₁₈H₁₉BrN₂O₂
• Molecular Weight: 375.259663820267
• CID: 5820609
• PubChem ID: 92088511

1-(3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone Properties

Names and Identifiers

• 1-(3-((3-bromopyridin-2-yl)oxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone
• 1-[3-(3-bromopyridin-2-yl)oxypyrrolidin-1-yl]-2-(3-methylphenyl)ethanone
• AKOS025351031
• F6476-1326
• 1-{3-[(3-bromopyridin-2-yl)oxy]pyrrolidin-1-yl}-2-(3-methylphenyl)ethan-1-one
• 1904230-73-4

• InChIKey： IJBPQKFGCSOCJB-UHFFFAOYSA-N
• Inchi： 1S/C18H19BrN2O2/c1-13-4-2-5-14(10-13)11-17(22)21-9-7-15(12-21)23-18-16(19)6-3-8-20-18/h2-6,8,10,15H,7,9,11-12H2,1H3
• SMILES： BrC1=CC=CN=C1OC1CN(C(CC2C=CC=C(C)C=2)=O)CC1

Computed Properties

• Exact Mass: 374.06299g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 374.06299g/mol
• Heavy Atom Count: 23
• Complexity: 407
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides